Cas no 716361-91-0 (1-Methyl-1H-1,2,3-triazole-5-carboxylic acid)

• Product Name: 1-Methyl-1H-1,2,3-triazole-5-carboxylic acid
• CAS No: 716361-91-0
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD10696347
• CID: 1025802
• PubChem ID: 20577143
• Update Time: 2025-05-20

1-Methyl-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-1,2,3-triazole-5-carboxylic acid
• 3-methyltriazole-4-carboxylic acid
• 1H-1,2,3-triazole-5-carboxylic acid, 1-methyl-
• LogP
• 3-methyl-3H-1,2,3-triazole-4-carboxylic acid
• LQNKEDJEXCZEBP-UHFFFAOYSA-N
• RW4018
• AB57108
• AB0065684
• ST24021336
• Z5066
• Z1741981211
• SCHEMBL263100
• 3-methyl-3h-[1,2,3]triazole-4-carboxylic acid
• SY108425
• A866401
• AKOS006283437
• EN300-147887
• 716361-91-0
• DTXSID00608909
• F8887-7501
• FT-0741615
• 3-METHYL-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID
• 1-Methyl-1H-1 pound not2 pound not3-triazole-5-carboxylic acid
• CS-W003953
• MFCD10696347
• Z1198276419
• DS-11990
• 1-Methyl-1H-1,2,3-triazole-5-carboxylicacid
• DA-17122

• MDL： MFCD10696347
• Inchi： 1S/C4H5N3O2/c1-7-3(4(8)9)2-5-6-7/h2H,1H3,(H,8,9)
• InChI Key： LQNKEDJEXCZEBP-UHFFFAOYSA-N
• SMILES： OC(C1=CN=NN1C)=O

Computed Properties

• Exact Mass: 127.038176411g/mol
• Monoisotopic Mass: 127.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68
• XLogP3: -0.5

1-Methyl-1H-1,2,3-triazole-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD223893)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-Methyl-1H-1,2,3-triazole-5-carboxylic acid

Recent Advances in the Application of 1-Methyl-1H-1,2,3-triazole-5-carboxylic acid (CAS: 716361-91-0) in Chemical Biology and Pharmaceutical Research

1-Methyl-1H-1,2,3-triazole-5-carboxylic acid (CAS: 716361-91-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its triazole ring and carboxylic acid functionality, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The unique structural features of this molecule enable it to participate in diverse chemical reactions, making it a valuable scaffold for medicinal chemistry.

One of the most notable applications of 1-Methyl-1H-1,2,3-triazole-5-carboxylic acid is its role in the design of kinase inhibitors. Kinases are critical targets in cancer therapy, and the triazole moiety of this compound has been shown to enhance binding affinity and selectivity towards specific kinase domains. Recent research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a key player in non-small cell lung cancer. The study utilized molecular docking and in vitro assays to validate the efficacy of these derivatives, paving the way for further preclinical development.

In addition to its role in oncology, 1-Methyl-1H-1,2,3-triazole-5-carboxylic acid has shown promise in the field of antimicrobial research. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel triazole-based analogs with significant activity against drug-resistant bacterial strains, including MRSA (Methicillin-Resistant Staphylococcus aureus). The carboxylic acid group in the molecule was found to enhance solubility and bioavailability, addressing a common challenge in antimicrobial drug development. These findings underscore the potential of this compound as a scaffold for next-generation antibiotics.

Another emerging area of research involves the use of 1-Methyl-1H-1,2,3-triazole-5-carboxylic acid in the development of anti-inflammatory agents. A recent study in the European Journal of Medicinal Chemistry explored its incorporation into small-molecule inhibitors of NLRP3 inflammasome, a target implicated in chronic inflammatory diseases such as gout and Alzheimer's disease. The triazole ring was shown to modulate the inflammatory response by interfering with the assembly of the inflammasome complex, offering a novel therapeutic strategy for these conditions.

The synthetic versatility of 1-Methyl-1H-1,2,3-triazole-5-carboxylic acid has also been leveraged in chemical biology for the development of probes and imaging agents. For instance, a 2022 study in Chemical Communications described the use of this compound as a precursor for fluorescent tags, enabling real-time visualization of cellular processes. The carboxylic acid group facilitated conjugation to biomolecules, while the triazole ring provided stability under physiological conditions. Such applications highlight the compound's utility beyond traditional drug discovery.

In conclusion, 1-Methyl-1H-1,2,3-triazole-5-carboxylic acid (CAS: 716361-91-0) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its multifaceted applications—from kinase inhibitors to antimicrobial agents and anti-inflammatory compounds—demonstrate its broad utility. Future studies are expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, further solidifying its role as a cornerstone of modern medicinal chemistry.